CHR-6494
CHR-6494
CHR-6494 is a haspin protein kinase inhibitor (IC50 = 2 nM) selective over 27 other protein kinases, including Aurora B kinase (IC50 > 1 µM). Haspin is a kinase necessary for mitosis that selectively phosphorylates histone 3 at the threonine 3 residue (H3T3ph). CHR-6494 decreases phosphorylation of H3T3 and arrests the cell cycle in the G2/M phase, which leads to apoptosis. It showed promising results in a xenograft tumor model.
First-in-class Haspin inhibitor with a wide spectrum of anticancer effects
CHR-6494 is a potent and selective histone kinase Haspin inhibitor. CHR-6494 reduces H3T3ph levels in a dose-dependent manner and causes a mitotic catastrophe characterized by metaphase misalignment, spindle abnormalities and centrosome amplification. CHR-6494 shows antitumor potential in xenografted nude mice without any observed toxicity. Thus, CHR-6494 is a first-in-class Haspin inhibitor with a wide spectrum of anticancer effects that merits further preclinical research as a new member of the family of mitotic kinase inhibitors.
First-in-class Haspin inhibitor with a wide spectrum of anticancer effects
CHR-6494 is a potent and selective histone kinase Haspin inhibitor. CHR-6494 reduces H3T3ph levels in a dose-dependent manner and causes a mitotic catastrophe characterized by metaphase misalignment, spindle abnormalities and centrosome amplification. CHR-6494 shows antitumor potential in xenografted nude mice without any observed toxicity. Thus, CHR-6494 is a first-in-class Haspin inhibitor with a wide spectrum of anticancer effects that merits further preclinical research as a new member of the family of mitotic kinase inhibitors.
Brand Name:
Vulcanchem
CAS No.:
1333377-65-3
VCID:
VC0523599
InChI:
InChI=1S/C16H16N6/c1-2-7-17-15-5-6-16-18-10-14(22(16)21-15)11-3-4-13-12(8-11)9-19-20-13/h3-6,8-10H,2,7H2,1H3,(H,17,21)(H,19,20)
SMILES:
CCCNC1=NN2C(=NC=C2C3=CC4=C(C=C3)NN=C4)C=C1
Molecular Formula:
C16H16N6
Molecular Weight:
292.34 g/mol
CHR-6494
CAS No.: 1333377-65-3
Cat. No.: VC0523599
Molecular Formula: C16H16N6
Molecular Weight: 292.34 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | CHR-6494 is a haspin protein kinase inhibitor (IC50 = 2 nM) selective over 27 other protein kinases, including Aurora B kinase (IC50 > 1 µM). Haspin is a kinase necessary for mitosis that selectively phosphorylates histone 3 at the threonine 3 residue (H3T3ph). CHR-6494 decreases phosphorylation of H3T3 and arrests the cell cycle in the G2/M phase, which leads to apoptosis. It showed promising results in a xenograft tumor model. First-in-class Haspin inhibitor with a wide spectrum of anticancer effects CHR-6494 is a potent and selective histone kinase Haspin inhibitor. CHR-6494 reduces H3T3ph levels in a dose-dependent manner and causes a mitotic catastrophe characterized by metaphase misalignment, spindle abnormalities and centrosome amplification. CHR-6494 shows antitumor potential in xenografted nude mice without any observed toxicity. Thus, CHR-6494 is a first-in-class Haspin inhibitor with a wide spectrum of anticancer effects that merits further preclinical research as a new member of the family of mitotic kinase inhibitors. |
|---|---|
| CAS No. | 1333377-65-3 |
| Molecular Formula | C16H16N6 |
| Molecular Weight | 292.34 g/mol |
| IUPAC Name | 3-(1H-indazol-5-yl)-N-propylimidazo[1,2-b]pyridazin-6-amine |
| Standard InChI | InChI=1S/C16H16N6/c1-2-7-17-15-5-6-16-18-10-14(22(16)21-15)11-3-4-13-12(8-11)9-19-20-13/h3-6,8-10H,2,7H2,1H3,(H,17,21)(H,19,20) |
| Standard InChI Key | CZZCAOGIEGXMBZ-UHFFFAOYSA-N |
| SMILES | CCCNC1=NN2C(=NC=C2C3=CC4=C(C=C3)NN=C4)C=C1 |
| Canonical SMILES | CCCNC1=NN2C(=NC=C2C3=CC4=C(C=C3)NN=C4)C=C1 |
| Appearance | Solid powder |
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